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Compound of Interest

Compound Name: (Aminomethyl)trimethylsilane

Cat. No.: B103195 Get Quote

(Aminomethyl)trimethylsilane is a chemical compound that requires careful handling and

adherence to strict disposal protocols to ensure the safety of laboratory personnel and the

protection of the environment. This guide provides essential information on its proper disposal,

drawing from safety data sheets (SDS) to offer clear, procedural guidance for researchers,

scientists, and drug development professionals.

Key Safety and Physical Data
Understanding the physical and chemical properties of (Aminomethyl)trimethylsilane is

fundamental to its safe handling and disposal. The following table summarizes key quantitative

data from its safety data sheet.

Property Value

Physical State Liquid

Appearance Colorless, Light yellow

Melting Point/Range -50 °C / -58 °F[1]

Boiling Point/Range 102 °C / 215.6 °F[1]

Flash Point Data not available

pH No information available[1]
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Hazard Information
(Aminomethyl)trimethylsilane is classified as a hazardous substance with the following

primary concerns:

Flammability: It is a highly flammable liquid and vapor.[1]

Skin Corrosion/Irritation: It is known to cause skin irritation.[1]

Eye Damage/Irritation: It can cause serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation.[1]

Moisture Sensitivity: The compound is sensitive to moisture.[1]

Disposal Protocol
The primary and most crucial step in the disposal of (Aminomethyl)trimethylsilane is to

engage a licensed and approved waste disposal company.[2] Do not attempt to dispose of this

chemical through standard laboratory or municipal waste streams.

Step-by-Step Disposal Procedure:
Waste Collection:

Collect all waste materials, including any unused (Aminomethyl)trimethylsilane,

contaminated solvents, and absorbent materials from spills, in a suitable and clearly

labeled, closed container.

Ensure the waste container is compatible with the chemical to prevent any reactions.

Storage of Waste:

Store the waste container in a well-ventilated area, away from heat, sparks, open flames,

and other ignition sources.[1][2]

The storage area should be designated for flammable liquids.[2]

Keep the container tightly closed to prevent the release of vapors.[1][2]
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Arranging for Disposal:

Contact a licensed professional waste disposal service to arrange for the collection and

disposal of the chemical waste.

Provide the waste disposal company with the Safety Data Sheet (SDS) for

(Aminomethyl)trimethylsilane to ensure they have all the necessary information for safe

handling and disposal.

Decontamination:

Thoroughly decontaminate any glassware or equipment that has come into contact with

(Aminomethyl)trimethylsilane.

Rinse equipment with a suitable solvent, and collect this solvent as hazardous waste to be

disposed of along with the primary chemical waste.

Emergency Procedures in Case of a Spill:
In the event of a spill, follow these steps:

Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.

Control Ignition Sources: Remove all sources of ignition from the area.

Containment: Use a non-combustible absorbent material like sand, earth, or vermiculite to

contain the spill. Do not use combustible materials such as paper towels.

Collection: Carefully collect the absorbed material and place it into a sealed, labeled

container for hazardous waste disposal.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat, when handling spills.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of

(Aminomethyl)trimethylsilane.
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Disposal Workflow for (Aminomethyl)trimethylsilane

Start: (Aminomethyl)trimethylsilane Waste Generated

1. Collect Waste
in a Labeled, Closed Container

2. Store in a Well-Ventilated,
Flammable-Designated Area

3. Contact Licensed
Waste Disposal Service

4. Provide Safety Data Sheet
to Disposal Service

5. Decontaminate Glassware
and Equipment

6. Collect Decontamination
Waste for Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of (Aminomethyl)trimethylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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